2-(Dimethylamino)-5-hydroxybenzaldehyde

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-(dimethylamino)-5-hydroxybenzaldehyde
• InChI: InChI=1S/C9H11NO2/c1-10(2)9-4-3-8(12)5-7(9)6-11/h3-6,12H,1-2H3
• InChI Key: OIYCQLZXZWTGEV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)O)C=O

Description

2-(Dimethylamino)-5-hydroxybenzaldehyde (chemical formula: C₉H₁₁NO₂) is a substituted benzaldehyde derivative featuring a dimethylamino group (-N(CH₃)₂) at the 2-position and a hydroxyl group (-OH) at the 5-position of the aromatic ring. This compound’s unique structure confers distinct electronic and steric properties, making it valuable in organic synthesis, coordination chemistry, and materials science. The hydroxyl group enhances hydrogen-bonding capabilities, while the dimethylamino group contributes to electron-donating effects, influencing reactivity and solubility in polar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dimethylamino)-5-hydroxybenzaldehyde can be achieved through several methods. One common approach involves the reaction of 2-(Dimethylamino)phenol with formaldehyde under acidic conditions. The reaction proceeds through the formation of an intermediate, which is then oxidized to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-(Dimethylamino)-5-hydroxybenzaldehyde may involve the use of continuous flow reactors to optimize reaction conditions and increase yield. The process typically includes steps such as mixing, heating, and purification to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-(Dimethylamino)-5-hydroxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzaldehyde derivatives.

Scientific Research Applications

2-(Dimethylamino)-5-hydroxybenzaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a diagnostic tool.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-5-hydroxybenzaldehyde involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophiles in biological systems. It may also interact with enzymes and proteins, affecting their function and leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(Dimethylamino)-5-hydroxybenzaldehyde	-N(CH₃)₂ (2), -OH (5)	C₉H₁₁NO₂	165.19	High polarity, hydrogen-bonding capacity
2-(Dimethylamino)-5-methylbenzaldehyde	-N(CH₃)₂ (2), -CH₃ (5)	C₁₀H₁₃NO	163.22	Reduced solubility in water; hydrophobic interactions dominate
2-Fluoro-5-hydroxybenzaldehyde	-F (2), -OH (5)	C₇H₅FO₂	156.11	Enhanced electron-withdrawing effects; used in fluorinated drug synthesis
2-(Benzyloxy)-5-hydroxybenzaldehyde	-OCH₂C₆H₅ (2), -OH (5)	C₁₄H₁₂O₃	228.25	Bulky benzyloxy group; used in protective group strategies

Reactivity and Functional Performance

Electron-Donating vs. Electron-Withdrawing Groups: The dimethylamino group in 2-(Dimethylamino)-5-hydroxybenzaldehyde donates electrons via resonance, activating the aromatic ring toward electrophilic substitution. In contrast, 2-fluoro-5-hydroxybenzaldehyde () exhibits electron-withdrawing effects, reducing ring reactivity but enhancing stability in acidic conditions . In polymer chemistry, ethyl 4-(dimethylamino) benzoate (a related ester) demonstrates higher reactivity in photoinitiation systems compared to methacrylate derivatives, attributed to superior electron donation and conjugation .

Hydrogen Bonding and Solubility: The hydroxyl group in 2-(Dimethylamino)-5-hydroxybenzaldehyde enables strong hydrogen bonding, improving solubility in polar solvents like ethanol or water. This contrasts with 2-(Dimethylamino)-5-methylbenzaldehyde (), where the methyl group reduces polarity, favoring solubility in non-polar media .

Applications in Coordination Chemistry: The dimethylamino and hydroxyl groups act as chelating sites for metal ions, making 2-(Dimethylamino)-5-hydroxybenzaldehyde useful in synthesizing Schiff base complexes. Analogues like 2-(Benzyloxy)-5-hydroxybenzaldehyde () are less effective in this role due to steric hindrance from the benzyloxy group .

Research Findings and Industrial Relevance

• Photopolymerization Efficiency: Studies show that dimethylamino-substituted benzaldehydes enhance the degree of conversion in resin cements when paired with camphorquinone (CQ). For example, ethyl 4-(dimethylamino) benzoate achieves 85% conversion efficiency, outperforming methacrylate derivatives (65%) due to optimized electron transfer .
• Biological Activity: Fluorinated analogues like 2-fluoro-5-hydroxybenzaldehyde () exhibit antimicrobial properties, whereas 2-(Dimethylamino)-5-hydroxybenzaldehyde is primarily explored for its role in synthesizing bioactive hydrazides () .
• Thermal Stability: Methyl-substituted derivatives (e.g., 2-(Dimethylamino)-5-methylbenzaldehyde) display higher thermal stability (decomposition >250°C) compared to hydroxylated analogues (<200°C), making them suitable for high-temperature reactions .